Cas no 2228246-66-8 (2-amino-3-(2-chloro-4-fluorophenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(2-chloro-4-fluorophenyl)-2-methylpropan-1-ol
• CAS No: 2228246-66-8
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• CID: 5934920
• PubChem ID: 165712939
• Update Time: 2025-10-28

2-amino-3-(2-chloro-4-fluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-chloro-4-fluorophenyl)-2-methylpropan-1-ol
• 2228246-66-8
• EN300-1977567

• Inchi： 1S/C10H13ClFNO/c1-10(13,6-14)5-7-2-3-8(12)4-9(7)11/h2-4,14H,5-6,13H2,1H3
• InChI Key： VEHJKYFULCSPAO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(C)(CO)N)F

Computed Properties

• Exact Mass: 217.0669699g/mol
• Monoisotopic Mass: 217.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(2-chloro-4-fluorophenyl)-2-methylpropan-1-ol

Introduction to 2-amino-3-(2-chloro-4-fluorophenyl)-2-methylpropan-1-ol (CAS No. 2228246-66-8)

The compound 2-amino-3-(2-chloro-4-fluorophenyl)-2-methylpropan-1-ol, identified by the CAS registry number CAS No. 2228246-66-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH₂) and an alcohol group (-OH) within its molecular structure. The molecule's structure includes a substituted phenyl ring, which introduces unique electronic and steric properties, making it a valuable compound in synthetic chemistry and drug design.

Recent advancements in chemical synthesis have enabled the efficient production of cas no 2228246 66 8, particularly through methods such as Suzuki-Miyaura coupling and other cross-coupling reactions. These techniques allow for precise control over the molecule's substituents, enhancing its stability and bioavailability. The compound's structure is further distinguished by its chiral centers, which play a critical role in its stereochemical properties and biological activity.

The cas no 2-amino group in the molecule contributes to its ability to form hydrogen bonds, a property that is essential in many biochemical interactions. This feature makes the compound a promising candidate for use in drug delivery systems and as a building block in medicinal chemistry. Additionally, the presence of halogen atoms (chlorine and fluorine) on the phenyl ring enhances the molecule's lipophilicity, which is crucial for its absorption and distribution within biological systems.

In terms of applications, cas no 3-(chloro-fluorophenyl) derivatives have been extensively studied for their potential as intermediates in the synthesis of bioactive compounds. Recent research has highlighted their role in the development of antiviral agents, particularly against emerging pathogens such as coronaviruses. The compound's ability to inhibit viral replication mechanisms has been attributed to its unique molecular interactions with viral proteins.

The synthesis of cas no 1-propanol derivatives has also been optimized using green chemistry principles, reducing environmental impact while maintaining high yields. This approach aligns with current trends toward sustainable chemical manufacturing, making CAS No. 1-propanol compounds more accessible for large-scale production.

In conclusion, CAS No. 1-propanol derivatives like CAS No. 3-(chloro-fluorophenyl) are at the forefront of modern chemical research due to their versatility and potential in diverse applications. As scientific understanding of their properties continues to grow, these compounds are expected to play an increasingly important role in advancing both chemical synthesis and therapeutic development.